Cas no 1523541-88-9 (tert-butyl (3R,4R)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (3R,4R)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 1523541-88-9
• MF: C₁₁H₂₀FNO₃
• MW: 233.279807090759
• MDL: MFCD28155064
• CID: 4604005
• PubChem ID: 60165860
• Update Time: 2025-11-02

tert-butyl (3R,4R)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,4R)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• tert-butyl (3R,4R)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylat
• (3R,4R)-tert-butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• MFCD27986934
• (3S,4S)-rel-1-Boc-3-fluoro-4-(hydroxymethyl)piperidine, AldrichCPR
• trans-1-Boc-3-fluoro-4-(hydroxymethyl)piperidine
• 882033-94-5
• (3,4)-trans-tert-butyl3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate-b28158
• SCHEMBL15227164
• (3R,4R)-rel-tert-Butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• P19487
• tert-Butyl(3R,4R)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• (3s,4s)-rel-1-boc-3-fluoro-4-(hydroxymethyl)piperidine
• AS-33967
• 1523541-88-9
• tert-butyl trans-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• (3,4)-trans-tert-Butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• CS-0053227
• rel-(3R,4R)-tert-Butyl 3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate
• (3R,4R)-1-Boc-3-fluoro-4-(hydroxymethyl)piperidine
• AKOS025290941

• MDL： MFCD28155064
• Inchi： 1S/C11H20FNO3/c1-11(2,3)16-10(15)13-5-4-8(7-14)9(12)6-13/h8-9,14H,4-7H2,1-3H3/t8-,9+/m1/s1
• InChI Key： UIACYDBUYRFVMD-BDAKNGLRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](CO)[C@@H](F)C1

Computed Properties

• Exact Mass: 233.14272166g/mol
• Monoisotopic Mass: 233.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (3R,4R)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate

Introduction to Tert-butyl (3R,4R)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1523541-88-9)

Tert-butyl (3R,4R)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate, identified by its CAS number 1523541-88-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is widely recognized for its role in the synthesis of various bioactive molecules. The structural features of this molecule, particularly the presence of a tert-butyl group and a chiral center at the 3-position, make it a valuable intermediate in the development of novel therapeutic agents.

The< strong>fluoro substituent at the 3-position and the hydroxymethyl group at the 4-position contribute to the unique electronic and steric properties of this compound. These features are crucial in determining its reactivity and biological activity, making it a promising candidate for further investigation in drug discovery and development. The piperidine ring itself is known for its versatility in medicinal chemistry, often serving as a scaffold for small-molecule drugs due to its ability to mimic natural amino acid structures and interact with biological targets.

In recent years, there has been growing interest in fluorinated piperidine derivatives due to their potential advantages over non-fluorinated analogs. Fluorine atoms can significantly influence the pharmacokinetic properties of a drug, including its metabolic stability, lipophilicity, and binding affinity. The introduction of a fluorine atom at the 3-position of piperidine can enhance the compound's metabolic resistance, thereby prolonging its half-life in vivo. This property is particularly valuable in the development of long-acting medications where sustained activity is desired.

The< strong>tert-butyl group in Tert-butyl (3R,4R)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate also plays a critical role in modulating the compound's physicochemical properties. The bulky nature of the tert-butyl group can improve solubility and reduce metabolic degradation, making it an attractive feature for drug design. Additionally, the chiral center at the 3-position ensures enantiopurity, which is essential for achieving optimal pharmacological effects while minimizing unwanted side reactions.

Recent studies have highlighted the potential applications of this compound in the treatment of various diseases. For instance, fluorinated piperidine derivatives have shown promise in the development of antiviral and anticancer agents. The ability of these compounds to interact with biological targets such as enzymes and receptors has been exploited to design molecules with enhanced binding affinity and selectivity. The< strong>hydroxymethyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic needs.

The synthesis of Tert-butyl (3R,4R)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as asymmetric hydrogenation and fluorination reactions are often employed to introduce the desired stereocenters and substituents. The use of chiral auxiliaries or catalysts can facilitate the formation of enantiomerically pure intermediates, which is crucial for obtaining biologically active compounds.

The pharmacological profile of this compound has been extensively studied in preclinical models. Initial experiments have demonstrated its potential as a lead molecule for further drug development. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding interactions between this compound and target proteins. These studies provide valuable insights into its mechanism of action and help identify potential therapeutic applications.

In conclusion, Tert-butyl (3R,4R)-3-fluoro-4-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 1523541-88-9) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, including the< strong>tert-butyl,< strong>fluoro, and< strong>hydroxymethyl groups, contribute to its biological activity and make it an attractive candidate for drug development. Further studies are warranted to explore its therapeutic applications and optimize its synthetic pathways for industrial production.